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Compound of Interest

Compound Name: Rochelle salt

Cat. No.: B1243658 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the synthesis and subsequent growth of large,

high-quality single crystals of Rochelle salt (Potassium Sodium Tartrate Tetrahydrate,

KNaC₄H₄O₆·4H₂O). Rochelle salt is a material of significant scientific interest due to its

notable piezoelectric, pyroelectric, and ferroelectric properties.[1][2] These characteristics make

it a valuable compound in various applications, including transducers, microphones, and sonar

systems.[2][3]

Data Presentation: Properties and Solubility of
Rochelle Salt
A thorough understanding of the physicochemical properties of Rochelle salt is crucial for

successful crystal growth. The following tables summarize key quantitative data.

Table 1: Physical and Chemical Properties of Rochelle Salt
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Property Value Reference

Chemical Formula KNaC₄H₄O₆·4H₂O [4]

Molecular Mass 282.23 g/mol [4]

Crystal System Orthorhombic [3]

Density 1.79 g/cm³ [4][5]

Melting Point 70-80 °C [4][5]

Decomposition Temperature 220 °C [4]

pH of 5% solution (25°C) 7-8 [4][5]

Table 2: Solubility of Rochelle Salt in Water

Temperature (°C)
Solubility (g / 100 mL or g /
100g H₂O)

Reference

0 26 g / 100 mL [3]

20 63 g / 100 mL [6]

20 73 g / 100g of water [4]

26 66 g / 100 mL [3]

Note: The solubility of Rochelle salt increases with temperature.[7]

Experimental Protocols
This section outlines the detailed methodologies for the synthesis of Rochelle salt and the

subsequent growth of a large single crystal.

Protocol 1: Synthesis of Rochelle Salt
This protocol describes the synthesis of Rochelle salt from potassium bitartrate (cream of

tartar) and sodium carbonate (washing soda).
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Materials:

Potassium bitartrate (Cream of Tartar)

Sodium carbonate (Washing Soda)

Distilled water

Beakers (600 mL and 250 mL)

Heating source (e.g., hot plate or alcohol burner)

Glass stirring rod

Funnel

Filter paper (or coffee filters)[8]

Spatula

Heat-resistant gloves

Procedure:

Prepare Potassium Bitartrate Slurry: In a 600 mL beaker, create a slurry by mixing

approximately 80 grams of potassium bitartrate with 100 mL of distilled water.[9][10]

Heating: Gently heat the slurry to a near-boiling temperature (around 70-80°C) while stirring

continuously.[1][9] It is not necessary for all the solid to dissolve.

Reaction with Sodium Carbonate: Slowly add sodium carbonate to the hot slurry in small

portions. The solution will fizz as carbon dioxide is released.[8][11] Continue adding sodium

carbonate until the fizzing stops, indicating that the reaction is complete.

Filtration: While the solution is still hot, filter it through a funnel lined with filter paper into a

clean 250 mL beaker to remove any impurities or unreacted starting materials.[8][9][10] If

crystals begin to form in the funnel and clog the filter paper, the solution can be gently

reheated.[8]
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Crystallization: Place the beaker with the filtered solution in a refrigerator to cool.[8][9]

Rochelle salt crystals will precipitate at the bottom of the beaker. This may take several

hours to a few days.[8][9]

Harvesting and Drying: Carefully decant the remaining liquid. Transfer the Rochelle salt
crystals onto a piece of filter paper to dry.[8] These crystals can be used to prepare the

solution for growing a large single crystal.

Protocol 2: Growth of a Large Single Crystal
This protocol details the process of growing a large single crystal of Rochelle salt from a

supersaturated solution using a seed crystal.

Materials:

Synthesized Rochelle salt

Distilled water

Beaker or crystal growing vessel (glass jar is suitable)[1]

Heating source

Stirring rod

Fine thread (e.g., nylon fishing line)

Support for suspending the seed crystal (e.g., a pencil or rod)[9]

Tweezers

Procedure:

Seed Crystal Selection: From the synthesized Rochelle salt, select a small, well-formed,

and transparent crystal to act as the seed crystal.[1][9] Look for a crystal with clear facets

and a symmetrical shape.[1]

Prepare the Seed Crystal: Securely tie the selected seed crystal to the fine thread.
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Prepare a Supersaturated Solution:

Prepare a saturated solution by dissolving approximately 90-100 grams of Rochelle salt
per 100 grams of distilled water.[9]

Gently heat the solution while stirring until all the salt has dissolved. This will create a

supersaturated solution upon cooling.

Allow the solution to cool down slightly.

Suspend the Seed Crystal: Suspend the seed crystal in the supersaturated solution by

attaching the thread to a support placed across the top of the container.[9] Ensure the seed

crystal is fully submerged and not touching the sides or bottom of the container.[9]

Crystal Growth:

Slow Cooling Method: Cover the container to prevent contamination and rapid

evaporation. Place the container in an environment with a stable temperature, or allow it to

cool slowly to room temperature. An insulated container can be used to slow the cooling

rate, which promotes the growth of larger and higher-quality crystals.[12]

Evaporation Method: Alternatively, the container can be left partially covered to allow for

slow evaporation of the water, which will also lead to crystal growth. This method is

typically slower.

Monitoring and Maintenance:

Observe the crystal growth over several days to weeks.[8]

If small, unwanted crystals form on the main crystal or in the container, they should be

carefully removed. The main crystal can be removed, cleaned of any secondary growths,

and the solution can be reheated to dissolve the unwanted crystals and then cooled again

before re-submerging the seed crystal.[8]

Harvesting the Final Crystal: Once the crystal has reached the desired size, carefully remove

it from the solution and dry it with a soft, lint-free cloth or tissue paper.[9]
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Storage: Rochelle salt crystals are efflorescent in low humidity and deliquescent in high

humidity.[3][5] They should be stored in a well-sealed container in a location with controlled

humidity (ideally between 30% and 84% relative humidity).[3][5]
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Caption: Workflow for the synthesis of Rochelle salt and the subsequent growth of a large

single crystal.

Logical Relationships in Crystal Growth
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Caption: Key factors influencing the size, quality, and number of Rochelle salt crystals grown

from solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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